Cas no 6938-07-4 (b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-, ethyl ester)

• Product Name: b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-, ethyl ester
• CAS No: 6938-07-4
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• MDL: MFCD00026918
• CID: 518960
• PubChem ID: 81354
• Update Time: 2025-04-19

b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-, ethyl ester
• diethyl N-benzyl-4-azaheptane-1,7-dioate;3,3'-benzylimino-di-propionic acid diethyl ester;4-Azaheptanedioic acid,4-benzyl-,diethyl ester;
• MFCD00026918
• AB01153
• beta-Alanine, N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-, ethyl ester
• Propionic acid, 3,3'-(benzylimino)di-, diethyl ester
• 4-Azaheptanedioic acid, 4-benzyl-, diethyl ester
• FT-0636296
• NS00043807
• AM804970
• N-(3-Ethoxy-3-oxopropyl)-N-(phenylmethyl)-beta-alanine ethyl ester
• .beta.-Alanine, N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-, ethyl ester
• NSC-53530
• 6938-07-4
• DTXSID80219471
• W8E8J8683Y
• NSC53530
• AS-44395
• Diethyl 3,3'-(benzylazanediyl)dipropanoate
• Diethyl 3,3'-(benzylazanediyl)dipropionate
• RWQXNROEHRGDNP-UHFFFAOYSA-N
• N,N-BIS(2-CARBETHOXYETHYL)BENZYLAMINE
• 3-[BENZYL-(2-ETHOXYCARBONYL-ETHYL)-AMINO]-PROPIONIC ACID ETHYL ESTER
• NSC 53530
• Diethyl 4-aza-N-benzylheptanedicarboxylate
• Ethyl N-(3-ethoxy-3-oxopropyl)-N-(phenylmethyl)-beta-alaninate
• CS-0331337
• SCHEMBL9324850
• AKOS024322974
• Diethyl3,3'-(benzylazanediyl)dipropanoate
• EINECS 230-065-2
• ethyl 3-[benzyl-(3-ethoxy-3-oxopropyl)amino]propanoate

• MDL： MFCD00026918
• Inchi： 1S/C17H25NO4/c1-3-21-16(19)10-12-18(13-11-17(20)22-4-2)14-15-8-6-5-7-9-15/h5-9H,3-4,10-14H2,1-2H3
• InChI Key： RWQXNROEHRGDNP-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN(CC1C=CC=CC=1)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 307.17800
• Monoisotopic Mass: 307.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.569
• Boiling Point: 658.2°C at 760 mmHg
• Flash Point: 351.9°C
• Refractive Index: 1.65
• PSA: 55.84000
• LogP: 2.39500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines